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molecular formula C14H11BrO3S B5509756 1-(4-bromophenyl)-2-(phenylsulfonyl)ethanone

1-(4-bromophenyl)-2-(phenylsulfonyl)ethanone

Cat. No. B5509756
M. Wt: 339.21 g/mol
InChI Key: JWHMVCXCZLETGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06660752B2

Procedure details

To benzenesulfonyl chloride (0.5 mL, 3.92 mmol) in 4:1 v/v tetrahydrofuran-water (20 mL) was added powdered zinc (282 mg, 4.31 mmol, 1.1 eq.) followed by 4-bromophenacyl bromide (1.31 g, 4.70 mmol, 1.2 eq.). The reaction mixture was stirred at room temperature for 17 hours. The volatile solvent was evaporated under reduced pressure and poured into water. The reaction was extracted with ethyl acetate (2×150 mL), and the combined organic layers were washed with brine (1×100 mL), dried (MgSO4), filtered, and evaporated under reduce pressure. The crude product was purified using MPLC (Biotage) eluted with 5:1 v/v hexane-ethyl acetate. Crystallization from dichloromethane-hexane gave the desired product as a white fluffy solid (486 mg, 36.6% yield). MS LC-MS (ES MH+=340); TLC (Rf=0.30, 25% ethyl acetate-hexane)
Name
benzenesulfonyl chloride
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
zinc
Quantity
282 mg
Type
catalyst
Reaction Step One
Name
tetrahydrofuran water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4-bromophenacyl bromide
Quantity
1.31 g
Type
reactant
Reaction Step Two
Name
desired product
[Compound]
Name
solid
Yield
36.6%

Identifiers

REACTION_CXSMILES
[C:1]1([S:7](Cl)(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:11][C:12]1[CH:21]=[CH:20][C:15]([C:16](=[O:19])[CH2:17]Br)=[CH:14][CH:13]=1>[Zn].O1CCCC1.O>[Br:11][C:12]1[CH:21]=[CH:20][C:15]([C:16](=[O:19])[CH2:17][S:7]([C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)(=[O:9])=[O:8])=[CH:14][CH:13]=1 |f:3.4|

Inputs

Step One
Name
benzenesulfonyl chloride
Quantity
0.5 mL
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)Cl
Name
zinc
Quantity
282 mg
Type
catalyst
Smiles
[Zn]
Name
tetrahydrofuran water
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1.O
Step Two
Name
4-bromophenacyl bromide
Quantity
1.31 g
Type
reactant
Smiles
BrC1=CC=C(C(CBr)=O)C=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 17 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The volatile solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
poured into water
EXTRACTION
Type
EXTRACTION
Details
The reaction was extracted with ethyl acetate (2×150 mL)
WASH
Type
WASH
Details
the combined organic layers were washed with brine (1×100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The crude product was purified
WASH
Type
WASH
Details
eluted with 5:1 v/v hexane-ethyl acetate
CUSTOM
Type
CUSTOM
Details
Crystallization from dichloromethane-hexane

Outcomes

Product
Details
Reaction Time
 17 h
Name
desired product
Type
product
Smiles
BrC1=CC=C(C=C1)C(CS(=O)(=O)C1=CC=CC=C1)=O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 486 mg
YIELD: PERCENTYIELD 36.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.